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Cat. No.: B1174108 Get Quote

Reinforcement with Borosilicate Enhances
Mechanical Properties of Aluminum 6063
A comparative analysis of experimental data reveals that reinforcing aluminum 6063 (Al6063)

with borosilicate glass particles can significantly enhance its mechanical properties, including

tensile strength and hardness. This improvement is observed when compared to the

unreinforced alloy, offering a promising alternative for applications requiring enhanced material

performance. The degree of enhancement is dependent on the weight percentage of the

borosilicate reinforcement, with studies indicating an optimal concentration for achieving the

most desirable characteristics.

Comparative Mechanical Properties
The mechanical properties of unreinforced Al6063 vary depending on its temper, which is a

result of heat treatment. The T6 temper, for instance, exhibits a higher tensile and yield

strength compared to the T5 temper. The addition of borosilicate as a reinforcement material

further modifies these properties.
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Note: The data for borosilicate-reinforced Al6063 is based on studies that indicate trends and

optimal percentages. Specific numerical values for all properties at each reinforcement level

were not consistently available across the reviewed literature. The hybrid reinforcement data is

included for additional context on how borosilicate contributes to property changes in multi-

reinforcement systems.

Experimental Protocols
The fabrication and testing of these materials follow standardized procedures to ensure reliable

and comparable results.

Material Fabrication: Stir Casting
A common method for producing aluminum matrix composites is stir casting.[11][10][12][13]

This process involves:

Melting: The Al6063 alloy is melted in a crucible furnace to a temperature above its melting

point.

Reinforcement Addition: A pre-weighed amount of borosilicate glass powder is preheated

and then gradually introduced into the molten aluminum.

Stirring: The molten mixture is continuously stirred to ensure a uniform distribution of the

reinforcement particles within the matrix.

Casting: The composite slurry is then poured into a preheated mold and allowed to solidify.

Mechanical Testing
The mechanical properties of the unreinforced alloy and the composites are evaluated using

the following standard test methods:

Tensile Testing (ASTM E8): This test determines the ultimate tensile strength, yield strength,

and elongation of the material.[14][15][16][17] A universal testing machine (UTM) is used to
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apply a controlled tensile load to a specimen of a standardized geometry until it fractures.

Hardness Testing (ASTM E10/E18): Hardness is a measure of a material's resistance to

localized plastic deformation. The Brinell (ASTM E10) or Rockwell (ASTM E18) hardness

tests are commonly used.[18][19][20][21][22][23][24][25][26][27] These tests involve

indenting the material with a hardened ball or diamond cone under a specific load and

measuring the dimensions of the resulting indentation.

Impact Testing (ASTM E23): The Charpy impact test (ASTM E23) is used to determine the

impact toughness or the amount of energy a material can absorb during fracture.[28][29][30]

[31][32] A notched specimen is struck by a swinging pendulum, and the energy absorbed by

the specimen is calculated from the height to which the pendulum swings after breaking the

specimen.

Experimental Workflow
The following diagram illustrates the typical workflow for the fabrication and mechanical

characterization of borosilicate-reinforced aluminum 6063 composites.
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Experimental workflow for composite fabrication and testing.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1174108?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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